Cas no 1014052-31-3 (3-(butan-2-ylsulfanyl)-4-ethyl-5-(3-methoxy-1-methyl-1H-pyrazol-4-yl)-4H-1,2,4-triazole)

• Product Name: 3-(butan-2-ylsulfanyl)-4-ethyl-5-(3-methoxy-1-methyl-1H-pyrazol-4-yl)-4H-1,2,4-triazole
• CAS No: 1014052-31-3
• MF: C₁₃H₂₁N₅OS
• MW: 295.403740644455
• CID: 6387394
• PubChem ID: 16880337
• Update Time: 2025-07-14

3-(butan-2-ylsulfanyl)-4-ethyl-5-(3-methoxy-1-methyl-1H-pyrazol-4-yl)-4H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

• 3-(butan-2-ylsulfanyl)-4-ethyl-5-(3-methoxy-1-methyl-1H-pyrazol-4-yl)-4H-1,2,4-triazole
• 3-butan-2-ylsulfanyl-4-ethyl-5-(3-methoxy-1-methylpyrazol-4-yl)-1,2,4-triazole
• AKOS024487891
• 1014052-31-3
• F5003-0141
• SR-01000919726
• 3-(sec-butylthio)-4-ethyl-5-(3-methoxy-1-methyl-1H-pyrazol-4-yl)-4H-1,2,4-triazole
• SR-01000919726-1

• Inchi： 1S/C13H21N5OS/c1-6-9(3)20-13-15-14-11(18(13)7-2)10-8-17(4)16-12(10)19-5/h8-9H,6-7H2,1-5H3
• InChI Key： WVTNQCUGCBZJPH-UHFFFAOYSA-N
• SMILES： N1=C(C2=CN(C)N=C2OC)N(CC)C(SC(CC)C)=N1

Computed Properties

• Exact Mass: 295.14668148g/mol
• Monoisotopic Mass: 295.14668148g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 83.1Ų

Additional information on 3-(butan-2-ylsulfanyl)-4-ethyl-5-(3-methoxy-1-methyl-1H-pyrazol-4-yl)-4H-1,2,4-triazole

Introduction to 3-(butan-2-ylsulfanyl)-4-ethyl-5-(3-methoxy-1-methyl-1H-pyrazol-4-yl)-4H-1,2,4-triazole (CAS No. 1014052-31-3)

The compound 3-(butan-2-ylsulfanyl)-4-ethyl-5-(3-methoxy-1-methyl-1H-pyrazol-4-yl)-4H-1,2,4-triazole, identified by its CAS number 1014052-31-3, represents a fascinating molecule in the realm of pharmaceutical chemistry. This heterocyclic compound features a complex structural framework that integrates multiple pharmacophoric elements, making it a subject of significant interest for medicinal chemists and biologists exploring novel therapeutic avenues.

At the core of this molecule lies a 1,2,4-triazole scaffold, a heterocycle renowned for its broad spectrum of biological activities. The 1,2,4-triazole ring is particularly well-documented for its role in the development of antimicrobial, anti-inflammatory, and anticancer agents. The presence of an ethyl substituent at the 4-position and a butan-2-ylsulfanyl group at the 3-position further modulates the electronic and steric properties of the molecule, potentially influencing its binding affinity to biological targets.

One of the most intriguing aspects of this compound is its connection to the pyrazole moiety at the 5-position. Pyrazoles are another class of heterocycles that have garnered considerable attention due to their versatility in drug design. Specifically, 3-methoxy-1-methyl-1H-pyrazol-4-yl is a substituted pyrazole that can introduce additional functional groups and electronic effects into the molecular structure. This combination of a triazole and pyrazole ring system suggests potential interactions with enzymes or receptors involved in critical biological pathways.

Recent advancements in computational chemistry have enabled more precise predictions of the pharmacological properties of such complex molecules. Studies using molecular docking simulations have shown that derivatives of this class exhibit promising interactions with enzymes like kinases and phosphodiesterases, which are often implicated in diseases such as cancer and neurodegeneration. The butan-2-ylsulfanyl group, in particular, has been identified as a key pharmacophore in several lead compounds, contributing to their efficacy by enhancing solubility and binding affinity.

In vitro experiments have begun to unravel the mechanistic aspects of this compound's activity. Preliminary data indicate that it may inhibit certain enzymes by competing with natural substrates or by inducing conformational changes in the enzyme active site. The methoxy and methyl groups on the pyrazole ring appear to play a role in modulating these interactions, suggesting that further optimization could enhance potency while minimizing off-target effects.

The synthesis of this compound presents an interesting challenge due to its multi-step nature. Traditional synthetic routes involve cyclization reactions followed by functional group transformations to introduce the various substituents. Advances in green chemistry have prompted researchers to explore more sustainable methodologies, such as catalytic processes that reduce waste and energy consumption. These efforts align with broader trends in pharmaceutical development aimed at improving environmental sustainability.

From a regulatory perspective, compounds like 3-(butan-2-ylsulfanyl)-4-ethyl-5-(3-methoxy-1-methyl-1H-pyrazol-4-yl)-4H-1,2,4-triazole must undergo rigorous testing to ensure safety and efficacy before they can be considered for clinical use. This involves comprehensive toxicological studies to assess potential side effects and pharmacokinetic evaluations to understand how the body processes the compound. The complexity of its structure necessitates thorough characterization using techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography to confirm its identity and purity.

The integration of machine learning models into drug discovery has accelerated the identification of promising candidates like this one. By analyzing vast datasets containing known bioactive compounds, these models can predict new structures with potential therapeutic value. The collaboration between experimental chemists and computational scientists has led to innovative approaches that combine traditional wet-lab techniques with high-throughput virtual screening.

Future research directions may focus on exploring analogs of this compound to identify more potent or selective derivatives. Structural modifications could include altering the length or branching pattern of the alkyl chains or introducing different heterocyclic moieties to fine-tune biological activity. Such explorations are driven by the desire to develop treatments for unmet medical needs where existing therapies are inadequate.

The role of this compound within larger research initiatives cannot be overstated. It serves as a building block for more complex molecules designed through iterative optimization processes. Each synthetic modification or structural alteration provides valuable insights into how chemical properties influence biological outcomes—a cornerstone principle in rational drug design.

In conclusion,3-(butan-2-y lsulfanyl)-4-et hyl -5-(3-methoxy -1-me thyl -1H-p y ra zol -4 -y l)- 4H - 1 , 2 , 4 -tria zole (CAS No . 1014052 -31 -3) represents an exciting area for further investigation due to its intricate structure and potential therapeutic applications . As research progresses , it is likely that new insights into its mechanisms will emerge , paving way s fo r novel dr ugs targeting diverse diseases . The interplay between synthetic chemistry , computational modeling , an d bi ological evaluat ion will continue t o shape t he future o f pharma ceutical innovation . p >